Cas no 337500-95-5 (4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile)

• Product Name: 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile
• CAS No: 337500-95-5
• MF: C₁₇H₂₀N₂S
• MW: 284.419102668762
• CID: 6242085
• PubChem ID: 3924401
• Update Time: 2025-07-20

4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile
• F0894-0191
• 4-(CYCLOHEX-3-EN-1-YL)-2-(ETHYLSULFANYL)-5H,6H,7H-CYCLOPENTA[B]PYRIDINE-3-CARBONITRILE
• SR-01000452728
• 4-(3-CYCLOHEXENYL)-2-(ETHYLSULFANYL)-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDIN-3-YL CYANIDE
• SR-01000452728-1
• 337500-95-5
• 4-(cyclohex-3-en-1-yl)-2-(ethylthio)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• AKOS001143426
• AKOS016881598
• Z57117713
• EU-0073685
• 4-cyclohex-3-en-1-yl-2-ethylsulfanyl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile

• Inchi： 1S/C17H20N2S/c1-2-20-17-14(11-18)16(12-7-4-3-5-8-12)13-9-6-10-15(13)19-17/h3-4,12H,2,5-10H2,1H3
• InChI Key： JTMQNVBCTBPIJG-UHFFFAOYSA-N
• SMILES： S(CC)C1=C(C#N)C(=C2C(CCC2)=N1)C1CC=CCC1

Computed Properties

• Exact Mass: 284.13471982g/mol
• Monoisotopic Mass: 284.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile

Recent Advances in the Study of 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile (CAS: 337500-95-5)

The compound 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile (CAS: 337500-95-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the cyclohexenyl and ethylsulfanyl groups, along with the cyano functionality, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a series of pyridine-based derivatives. These derivatives exhibited promising inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study reported IC50 values in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development.

Another significant advancement involves the compound's application in the design of allosteric modulators for G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv detailed the use of 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile as a core structure for developing selective modulators of adenosine A2A receptors. These modulators demonstrated enhanced binding affinity and selectivity, offering new avenues for treating neurological disorders such as Parkinson's disease.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of this compound. A 2022 patent (WO2022156789) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural-activity relationship (SAR) studies to enhance its potency and selectivity. Additionally, computational modeling and in vivo studies are being conducted to assess its therapeutic potential and safety profile.

In conclusion, 4-(cyclohex-3-en-1-yl)-2-(ethylsulfanyl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile (CAS: 337500-95-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibitors to GPCR modulators, highlighting its broad utility in drug discovery. Continued research and development efforts are expected to unlock its full potential, paving the way for novel therapeutic agents.